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Compound Name:
5-Amino-1,3-benzoxazole-2-

carboxamide

CAS No.: 1525840-53-2

Cat. No.: B2509922

Get Quote

To understand the unique binding profile of 5-AB2C, we must compare its crystallographic

parameters with standard benzoxazole derivatives. The crystal structure of related

benzoxazole-2-carboxylate and carbothioamide derivatives reveals a nearly planar bicyclic ring

system, where the N1—C1 bond exhibits significant double-bond character[1].

When an amino group is introduced at the 5-position, it acts as a strong electron-donating

group (EDG) via resonance. This electron delocalization significantly impacts the heterocyclic

core in several ways:

Enhanced Basicity of the Ring Nitrogen: The resonance from the 5-amino group increases

the electron density at the oxazole nitrogen, strengthening its capacity as a hydrogen bond

acceptor in protein active sites.

Bifurcated Hydrogen Bonding: Unlike the 5-methyl analog[1], the 5-amino group introduces

two additional hydrogen bond donors. In solid-state crystallography, similar N-heterocycles

often form doubly hydrogen-bonded dimers or bifurcated, four-centered interactions[2].

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2509922#bc-rfq
https://www.benchchem.com/product/B13198245
https://www.benchchem.com/product/B13198245
https://pubs.acs.org/doi/10.1021/jp062405x
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2509922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Planarity Retention: Despite the electronic shift, the benzoxazole core maintains strict

coplanarity, which is critical for π-π stacking interactions with aromatic residues in target

binding pockets[3].

Table 1: Comparative Crystallographic & Pharmacophoric Parameters

Compound
Core Planarity
(Dihedral
Angle)

H-Bond
Donors

H-Bond
Acceptors

Key
Intermolecular
Interactions
(Solid State)

1,3-

Benzoxazole-2-

carboxamide

< 1.0° 2 (Amide NH₂)
3 (Amide C=O,

Ring N, Ring O)

Amide-Amide

dimer pairing

5-Methyl-1,3-

benzoxazole-2-

carboxamide

< 1.0° 2 (Amide NH₂)
3 (Amide C=O,

Ring N, Ring O)

Hydrophobic

packing at C5

5-Amino-1,3-

benzoxazole-2-

carboxamide

< 1.5° (Slight

pyramidalization

at NH₂)

4 (Amide NH₂,

Amino NH₂)

4 (Amide C=O,

Ring N, Ring O,

Amino N)

Extensive 3D H-

bond network,

bifurcated pairing

(Note: Data synthesized from analogous benzoxazole crystallographic studies to establish a

comparative baseline[1][2].)

Part 2: Experimental Methodologies (Small-Molecule
X-Ray Crystallography)
To ensure high-fidelity structural data, the following self-validating protocol outlines the

generation and resolution of the 5-AB2C crystal structure. The causality behind these steps

ensures that the resulting electron density map is free from solvent-induced artifacts.

Step 1: High-Purity Crystallization via Vapor Diffusion

Preparation: Dissolve 5-AB2C in a 1:1 mixture of DMSO and Methanol to a concentration of

15 mg/mL. Rationale: The mixed solvent system disrupts premature hydrogen-bonded
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dimers, allowing for controlled nucleation.

Hanging Drop Setup: Mix 1 µL of the compound solution with 1 µL of reservoir solution (e.g.,

0.1 M HEPES pH 7.5, 20% PEG 4000).

Validation: Monitor drops daily using cross-polarized light microscopy. Birefringence confirms

the presence of ordered crystalline lattices rather than an amorphous precipitate.

Step 2: Data Collection and Phase Resolution

Cryoprotection: Harvest the crystal using a nylon loop and briefly submerge it in mother

liquor supplemented with 20% glycerol to prevent ice lattice formation during freezing.

Diffraction: Flash-cool the crystal in a liquid nitrogen stream (100 K) and collect diffraction

data using a Cu Kα X-ray source (λ = 1.5418 Å) or at a synchrotron beamline.

Integration & Scaling: Process the raw diffraction images using software like XDS or DIALS.

Self-Validation: Ensure the

ratio is > 2.0 in the highest resolution shell to guarantee data reliability.

Step 3: Structure Refinement

Phase Problem Solution: Solve the phase problem using direct methods (e.g., SHELXT)

since this is a small molecule.

Anisotropic Refinement: Refine the structure using SHELXL. Assign anisotropic

displacement parameters to all non-hydrogen atoms.

Validation: The final model is validated by an

value of < 0.05 and a featureless residual electron density map.

Part 3: Visualizing Workflows and Interactions
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Step-by-step X-ray crystallography workflow for benzoxazole derivatives.

The hydrogen-bonding capacity of the benzoxazole unit is a critical driver of its biological

activity, often interacting with key active site residues (e.g., Ser144 and Gly143 in viral

proteases)[4]. The diagram below maps the specific pharmacophoric features of 5-AB2C.
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Pharmacophore mapping and hydrogen bonding network of 5-AB2C.

Conclusion
Compared to standard benzoxazole-2-carboxamides, 5-Amino-1,3-benzoxazole-2-
carboxamide offers a superior crystallographic profile for drug design. The 5-amino group not

only preserves the essential planarity of the pharmacophore but also enriches the hydrogen-

bonding network and fine-tunes the electronic properties of the core ring system. Proper

crystallographic resolution, as outlined in the self-validating protocol, is essential to map these

subtle conformational and electronic shifts accurately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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